Cas no 1638763-25-3 (Methyl quinazoline-7-carboxylate)

• Product Name: Methyl quinazoline-7-carboxylate
• CAS No: 1638763-25-3
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 5085239
• PubChem ID: 126673756
• Update Time: 2025-08-02

Methyl quinazoline-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl quinazoline-7-carboxylate
• methylquinazoline-7-carboxylate
• E79860
• 7-Quinazolinecarboxylic acid, methyl ester
• Methyl 7-quinazolinecarboxylate
• SCHEMBL18614408
• MFCD27987280
• 1638763-25-3
• SY356169
• DTXSID401304691
• Methyl quinazoline-7-carboxylate

• Inchi： 1S/C10H8N2O2/c1-14-10(13)7-2-3-8-5-11-6-12-9(8)4-7/h2-6H,1H3
• InChI Key： OBURSXBKJGOOGR-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=CN=CN=C2C=1)=O

Computed Properties

• Exact Mass: 188.058577502g/mol
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.1

Additional information on Methyl quinazoline-7-carboxylate

Methyl Quinazoline-7-Carboxylate: A Comprehensive Overview

In the realm of organic chemistry, Methyl Quinazoline-7-Carboxylate (CAS No. 1638763-25-3) stands out as a significant compound with a diverse range of applications. This compound, characterized by its quinazoline core and carboxylate functional group, has garnered attention in both academic and industrial research due to its unique properties and potential uses. The methyl ester derivative further enhances its versatility, making it a valuable molecule in various chemical and biological contexts.

Recent studies have highlighted the importance of quinazoline derivatives in drug discovery, particularly in the development of anticancer agents. The quinazoline ring system, known for its aromatic stability and ability to form hydrogen bonds, serves as a scaffold for numerous bioactive compounds. In the case of Methyl Quinazoline-7-Carboxylate, the carboxylate group at the 7-position introduces additional functionality, enabling interactions with biological targets such as kinases and other enzymes. This makes it a promising candidate for targeted therapies in oncology.

The synthesis of Methyl Quinazoline-7-Carboxylate involves a series of well-established organic reactions, including nucleophilic aromatic substitution and esterification. Researchers have optimized these processes to achieve high yields and purity, ensuring that the compound is readily available for further studies. The ability to modify the substituents on the quinazoline ring has also opened avenues for exploring structure-activity relationships (SAR), which are crucial for drug design.

One of the most exciting developments involving Methyl Quinazoline-7-Carboxylate is its role in photovoltaic materials. The compound's conjugated system allows for efficient charge transport, making it a potential candidate for organic solar cells. Recent advancements in materials science have demonstrated enhanced power conversion efficiencies when this compound is incorporated into device architectures, underscoring its importance in renewable energy technologies.

In addition to its applications in medicine and energy, Methyl Quinazoline-7-Carboxylate has found utility in analytical chemistry as a chiral selector in chromatography. Its ability to interact with enantiomeric compounds through non-covalent interactions makes it a valuable tool for separating enantiomers, which is critical in pharmaceutical analysis and quality control.

The environmental impact of Methyl Quinazoline-7-Carboxylate has also been a topic of interest. Studies have shown that the compound exhibits low toxicity towards aquatic organisms, making it suitable for use in environmentally friendly chemical processes. Furthermore, its biodegradability under aerobic conditions ensures minimal persistence in ecosystems, aligning with current sustainability goals.

Looking ahead, the potential applications of Methyl Quinazoline-7-Carboxylate are vast and continue to expand with ongoing research. Its role as a building block in medicinal chemistry, combined with its unique electronic properties, positions it as a key compound in future innovations across multiple disciplines.